5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H20BrNO5
• Molecular Weight: 434.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C20H20BrNO5/c1-4-22-16-7-5-12(21)9-15(16)20(25,19(22)24)11-17(23)14-10-13(26-2)6-8-18(14)27-3/h5-10,25H,4,11H2,1-3H3
• InChI Key: FYQWCEPDMQDRTI-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=CC(=C3)OC)OC)O

Description

5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as BRD-K68174590, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 involves the inhibition of protein-protein interactions by binding to specific domains on the target proteins. This leads to the disruption of protein complexes and downstream signaling pathways, ultimately resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of Mycobacterium tuberculosis. It has also been shown to have anti-inflammatory effects in animal models, making it a potential candidate for the development of new treatments for inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 in lab experiments include its potential as a selective inhibitor of specific protein-protein interactions, its ability to induce cell cycle arrest and apoptosis in cancer cells, and its potential as a candidate for the development of new treatments for tuberculosis and inflammatory diseases. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy and safety in vivo.

Future Directions

For research on 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 include the development of more potent and selective analogs, the investigation of its potential as a treatment for other diseases, and the determination of its efficacy and safety in animal models. Furthermore, the identification of the specific protein targets of 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 and the elucidation of its mechanism of action will facilitate the development of more targeted and effective therapies.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 involves the reaction of 2,5-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of a base, followed by a bromination reaction with N-bromosuccinimide. The resulting product is then subjected to a condensation reaction with 3-hydroxyindolin-2-one in the presence of a catalyst to yield the final product.

Scientific Research Applications

5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one0 has been identified as a potential inhibitor of protein-protein interactions involved in the pathogenesis of cancer and other diseases. It has been screened against a panel of cancer cell lines, showing promising activity against certain types of cancer cells. Furthermore, it has been shown to inhibit the growth of Mycobacterium tuberculosis, making it a potential candidate for the development of new treatments for tuberculosis.